Cas no 2312-14-3 (4,4’-Di-N-dodecyloxyazoxybenzene)

• Product Name: 4,4’-Di-N-dodecyloxyazoxybenzene
• CAS No: 2312-14-3
• MF: C₃₆H₅₈N₂O₃
• MW: 566.857330799103
• MDL: MFCD00059283
• CID: 821048
• PubChem ID: 87567209
• Update Time: 2025-04-19

4,4’-Di-N-dodecyloxyazoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4,4’-Di-N-dodecyloxyazoxybenzene
• 4,4'-Didodecyloxyazoxybenzene
• (4-dodecoxyphenyl)-(4-dodecoxyphenyl)imino-oxidoazanium
• 4,4'-DI-N-DODECYLOXYAZOXYBENZENE
• 4,4'-Bisdodecyloxy-azoxybenzol
• 4,4'-Didodecyloxy-azoxybenzol
• 4,4'-Di-n-dodecyloxyazoxybenzol
• D0553
• Didodecyloxyazoxybenzol
• p,p'-Di-dodecyloxy-azoxybenzol
• p,p'-Di-n-dodecylazoxybenzol
• 4,4'-didodecoxyazoxybenzene
• CS-0435413
• 2312-14-3
• Diazene, 1,2-bis[4-(dodecyloxy)phenyl]-, 1-oxide, (1Z)-
• Bis(4-dodecyloxyphenyl)diazene oxide
• (Z)-1,2-bis(4-(dodecyloxy)phenyl)diazene oxide
• AKOS015839885
• DTXSID70467464
• T70605
• DB-252908
• 4-(dodecyloxy)-N-{[4-(dodecyloxy)phenyl]imino}benzenimine oxide
• SCHEMBL15939251
• MFCD00059283

• MDL： MFCD00059283
• Inchi： 1S/C36H58N2O3/c1-3-5-7-9-11-13-15-17-19-21-31-40-35-27-23-33(24-28-35)37-38(39)34-25-29-36(30-26-34)41-32-22-20-18-16-14-12-10-8-6-4-2/h23-30H,3-22,31-32H2,1-2H3/b38-37-
• InChI Key： RFLXFGRPXYHTKL-DTTHWBISSA-N
• SMILES： O(C1C=CC(=CC=1)/[N+](=N/C1C=CC(=CC=1)OCCCCCCCCCCCC)/[O-])CCCCCCCCCCCC

Computed Properties

• Exact Mass: 566.44500
• Monoisotopic Mass: 566.44474372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 26
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 59.57000
• LogP: 12.73490
• Solubility: Not determined